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Introduction

Dowicil™ 75 is a broad-spectrum biocide highly effective for the preservation of a wide variety
of aqueous-based products and solutions commonly used in research and industrial
laboratories. Its active ingredient, 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride,
functions as a formaldehyde-releasing agent, providing robust antimicrobial activity against
Gram-positive and Gram-negative bacteria, as well as yeasts and molds.[1][2] This
preservative is particularly advantageous due to its efficacy at low concentrations and its
stability over a broad pH range, typically from 2 to 12.5.[2] Dowicil™ 75 is often supplied as a
powder combined with a stabilizer such as sodium bicarbonate.[1]

These application notes provide a comprehensive guide for the use of Dowicil™ 75 in
preserving aqueous laboratory solutions, including recommended concentrations, preparation
of stock solutions, and experimental protocols for determining optimal usage levels.
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While specific Minimum Inhibitory Concentration (MIC) data for Dowicil™ 75 against common
laboratory microbial contaminants is not readily available in public literature, its broad-spectrum
efficacy is well-established. For critical applications, it is recommended to perform in-house
validation to determine the effective use concentration for your specific reagents and potential
contaminants. The following table provides a general guideline for starting concentrations
based on typical use levels for formaldehyde-releasing preservatives.

_ ) General Recommended Starting
Microorganism Type . . .
Concentration (ppm of active ingredient)

Gram-Negative Bacteria (e.g., Pseudomonas

. o ) 100 - 500
aeruginosa, Escherichia coli)
Gram-Positive Bacteria (e.g., Staphylococcus
100 - 400
aureus)
Yeasts (e.g., Candida albicans) 150 - 600
Molds (e.g., Aspergillus brasiliensis) 200 - 800

Note: These values are starting points. The optimal concentration will vary depending on the
specific formulation of the agueous solution, its susceptibility to contamination, and the desired
shelf life.

Mechanism of Action

Dowicil™ 75 exerts its antimicrobial effect through the slow, controlled release of formaldehyde
upon hydrolysis in aqueous environments. Formaldehyde is a potent electrophile that
inactivates microorganisms by reacting with primary amines and thiols in proteins and nucleic
acids, leading to disruption of cellular function and cell death.
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Caption: Mechanism of formaldehyde release from Dowicil™ 75 and its subsequent
antimicrobial action.

Experimental Protocols
Preparation of a 1% (10,000 ppm) Dowicil™ 75 Stock
Solution

This protocol outlines the preparation of a 1% w/v stock solution of Dowicil™ 75, which can be
easily diluted to achieve the desired working concentrations.

Materials:

Dowicil™ 75 powder

Sterile, deionized or distilled water

Sterile volumetric flask (e.g., 100 mL)

Analytical balance

Sterile magnetic stir bar and stir plate
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 Sterile storage bottle (amber glass is recommended to protect from light)
Procedure:

e Accurately weigh 1.0 g of Dowicil™ 75 powder using an analytical balance.
o Transfer the powder to a 100 mL sterile volumetric flask.

e Add approximately 80 mL of sterile deionized or distilled water to the flask.
» Add a sterile magnetic stir bar and place the flask on a stir plate.

 Stir the solution until the Dowicil™ 75 is completely dissolved. Gentle warming (not to
exceed 40°C) may be used to aid dissolution.

e Once dissolved, remove the stir bar and bring the solution to a final volume of 100 mL with
sterile deionized or distilled water.

o Cap the flask and invert several times to ensure the solution is homogeneous.
o Transfer the stock solution to a sterile, labeled amber glass bottle for storage.

» Store the stock solution at 2-8°C, protected from light.

Protocol for Determining the Effective Use
Concentration

To determine the optimal concentration of Dowicil™ 75 for a specific aqueous solution, a
challenge test is recommended. This involves inoculating the preserved solution with a known
concentration of relevant microorganisms and monitoring the microbial load over time.

Materials:
e Aqueous solution to be preserved

e 1% Dowicil™ 75 stock solution
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Cultures of relevant test microorganisms (e.g., P. aeruginosa, E. coli, S. aureus, A.
brasiliensis, C. albicans)

Sterile tubes or flasks

Sterile pipettes

Incubator

Apparatus for microbial enumeration (e.g., agar plates, spreaders)

Procedure:

e Preparation of Test Samples:

o Dispense a fixed volume of the aqueous solution into a series of sterile tubes.

o Create a dilution series of Dowicil™ 75 in the test solution to achieve a range of final
concentrations (e.g., 0 ppm, 100 ppm, 200 ppm, 400 ppm, 600 ppm, 800 ppm). Prepare a
"no preservative" control.

¢ |noculation:

o Prepare a standardized inoculum of each test microorganism (typically 1x105 to 1x10°
CFU/mL).

o Inoculate each test sample and the control with a small volume of the microbial
suspension.

e |ncubation:

o Incubate the samples at an appropriate temperature (e.g., 20-25°C for a mixed culture, or
organism-specific optimal temperatures).

e Sampling and Enumeration:

o At specified time points (e.g., 0, 7, 14, and 28 days), withdraw an aliquot from each
sample.
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o Perform serial dilutions and plate on appropriate growth media to determine the number of
viable microorganisms (CFU/mL).

o Evaluation:

o Compare the microbial counts in the preserved samples to the control. The effective
concentration of Dowicil™ 75 is the lowest concentration that results in a significant
reduction or no increase in the microbial population over the testing period, according to
your established acceptance criteria.

Preparation
Prepare Test Samples Prepare Standardized Microbial Inoculum
(Aqueous solution + varying Dowicil™ 75 concentrations) (e.g., 1x10° - 1x10° CFU/mL)
Testing

Inoculate Test Samples
with Microbial Suspension

!

Incubate Samples
(e.g., 20-25°C)

Analysis

Sample at Time Points
(0, 7, 14, 28 days)

!

Enumerate Viable Microorganisms
(Plating and CFU counting)

Evaluate Efficacy and Determine
Minimum Effective Concentration
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Caption: Workflow for determining the effective concentration of Dowicil™ 75.

Stability and Storage

o Temperature: Dowicil™ 75 is stable under recommended storage conditions but is unstable
at elevated temperatures. Avoid temperatures above 80°C, as the active ingredient can
decompose.

e pH: Dowicil™ 75 is effective over a wide pH range (2-12.5).
o Storage of Powder: Store the powder in a dry place, protected from atmospheric moisture.

» Storage of Stock Solution: Store the 1% stock solution at 2-8°C in a tightly sealed, light-
resistant container.

Material Compatibility

o Compatible:

o Glass

o Stainless Steel (304, 316)

o Polypropylene (PP)

o High-Density Polyethylene (HDPE)
e Incompatible:

o Aluminum

o Strong oxidizing agents

o Strong acids

It is always recommended to perform compatibility testing with specific materials used in your
storage and application systems, especially for long-term storage.
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Safety Precautions

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat when handling Dowicil™ 75 powder and solutions.

o Handle the powder in a well-ventilated area or under a fume hood to avoid inhalation of dust.
 In case of contact with skin or eyes, rinse thoroughly with water.

o Consult the Safety Data Sheet (SDS) for complete safety information before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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